Cas no 29907-56-0 (10-Octadecenoic acid,9,12,13-trihydroxy-)

29907-56-0 structure
Product name:10-Octadecenoic acid,9,12,13-trihydroxy-
10-Octadecenoic acid,9,12,13-trihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 10-Octadecenoic acid,9,12,13-trihydroxy-
- 9,12,13-trihydroxy-10-octadecenoic acid
- 9,12,13-Todea
- (9S,10E,12S,13S)-9,12,13-Trihydroxy-10-octadecenoic acid
- CHEMBL469617
- AKOS040737497
- 10-Octadecenoic acid, 9,12,13-trihydroxy-
- FA 18:1+3O
- 9,12,13-trihydroxy-(e)-10-octadecenoic acid
- Compound NP-023274
- 29907-56-0
- (E)-9,12,13-trihydroxyoctadec-10-enoic acid
- SCHEMBL2178651
- 9,12,13-TriHOME(10)
- LMFA02000169
- 9,12,13-Trihydroxyoctadec-10-enoic acid
- DTXSID10904328
- 9,12,13-trihydroxyoctadeca-10-enoic acid
- PD148914
- CHEBI:91217
-
- Inchi: InChI=1S/C18H34O5/c1-2-3-7-11-16(20)17(21)14-13-15(19)10-8-5-4-6-9-12-18(22)23/h13-17,19-21H,2-12H2,1H3,(H,22,23)/b14-13+
- InChI Key: MDIUMSLCYIJBQC-BUHFOSPRSA-N
- SMILES: OC(/C=C/C(O)C(O)CCCCC)CCCCCCCC(O)=O
Computed Properties
- Exact Mass: 330.24072
- Monoisotopic Mass: 330.240624
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 15
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 98
Experimental Properties
- Density: 1.074
- Boiling Point: 531.5°Cat760mmHg
- Flash Point: 289.3°C
- Refractive Index: 1.507
- PSA: 97.99
10-Octadecenoic acid,9,12,13-trihydroxy- Related Literature
-
Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
-
2. Book reviews
-
Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335
-
Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
-
5. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
-
Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
-
Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
-
Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
29907-56-0 (10-Octadecenoic acid,9,12,13-trihydroxy-) Related Products
- 2703772-06-7(6-Amino-3,4-difluoro-2-methylphenol)
- 2248187-96-2((2R)-2,4,4-trimethylpentan-1-amine)
- 2418662-25-4(tert-butyl 4-(3-amino-5-azido-4-methylphenyl)methylpiperazine-1-carboxylate)
- 107017-68-5(2-({[(1,1-Dimethylethyl)oxy]carbonyl}amino)-2-methylpropyl methanesulfonate)
- 941967-94-8(4-acetyl-N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide)
- 2137619-86-2(Pyrimidine, 4,6-dichloro-2-(cyclopropylthio)-5-fluoro-)
- 1143504-73-7((2R,4S)-4-fluoropyrrolidine-2-carboxylic acid hydrochloride)
- 2470279-92-4(rac-(3R,4S)-3-chloro-4-(methylsulfanyl)pyrrolidine hydrochloride, cis)
- 1021045-81-7(N-(2,4-difluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide)
- 1035690-30-2(Methyl 2-chloro-5-cyclopropylnicotinate)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
